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Introduction

Sodium amide (NaNH₂), commonly known as sodamide, is a highly reactive inorganic

compound widely employed as a strong base in organic synthesis.[1][2] Its utility is particularly

notable in reactions requiring a potent, non-nucleophilic base, such as dehydrohalogenations,

alkylations, and Claisen condensations.[1][3] Industrially, it is a key reagent in the production of

indigo dye and hydrazine.[3][4] While it can be prepared by reacting sodium metal with

gaseous ammonia, the more common and efficient laboratory and industrial method involves

the reaction of sodium with liquid ammonia, using ferric nitrate as a catalyst to accelerate the

reaction.[1][4][5] This document provides detailed protocols and application data for the

synthesis of sodium amide using this catalytic method.

Reaction Overview

The synthesis proceeds by the reaction of metallic sodium with liquid ammonia. The overall

balanced equation for the reaction is:

2 Na + 2 NH₃ → 2 NaNH₂ + H₂[6]

In the absence of a catalyst, this reaction is slow. Ferric nitrate [Fe(NO₃)₃] is introduced as a

catalyst precursor.[7][8] It is believed that the Fe(III) salt is reduced by the sodium metal to form

finely divided, highly active metallic iron, which is the true catalytic species that facilitates the

formation of sodium amide.[8][9] The reaction is typically conducted at the boiling point of

ammonia (approx. -33 °C), where the rate is fastest.[1][7]
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Experimental Protocols
Protocol 1: Laboratory-Scale Synthesis in Liquid
Ammonia
This protocol details a standard laboratory procedure for preparing sodium amide in a

suspension of liquid ammonia, where it is often used directly for subsequent reactions.

Materials:

Metallic Sodium (Na)

Liquid Ammonia (NH₃)

Ferric Nitrate Hexahydrate (Fe(NO₃)₃·9H₂O), powdered[10]

Anhydrous ether or toluene (for washing/rinsing)

Inert gas (Argon or Nitrogen)

Equipment:

Three-necked round-bottom flask (e.g., 2 L)

Dry ice/acetone or cryocooler condenser

Mechanical stirrer

Gas inlet for ammonia and inert gas

Gas outlet bubbler

Low-temperature thermometer

Procedure:

Setup: Assemble the reaction apparatus under an inert atmosphere. Ensure all glassware is

scrupulously dried to prevent violent reactions with sodium.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.prepchem.com/synthesis-of-sodium-amide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Condensing Ammonia: Cool the flask to approximately -78 °C using a dry ice/acetone bath.

Condense the desired volume of ammonia gas (e.g., 500 mL) into the flask.[10]

Catalyst Addition: Once the liquid ammonia is collected, add a catalytic amount of powdered

ferric nitrate hexahydrate (e.g., 0.3 g for a 26 g sodium reaction) to the stirring liquid

ammonia.[10]

Initiation: Add a small piece of clean sodium metal (approx. 1 g) to the mixture.[10] Continue

stirring and maintain the temperature near the boiling point of ammonia (-33 °C). The

solution will turn a deep blue color due to the formation of a solvated electron intermediate.

[1][4]

Reaction Progression: Continue stirring until the blue color dissipates, indicating the initial

piece of sodium has been converted to sodium amide. The solution should turn gray.[4][10]

Sodium Addition: Once the initial blue color is discharged, begin adding the remaining

sodium in small portions, allowing the blue color to fade to gray after each addition.[10]

Completion: After all the sodium has been added and the blue color is permanently

discharged, continue stirring the resulting gray suspension for an additional 15-30 minutes to

ensure the reaction goes to completion.[10] The sodium amide is formed in essentially

quantitative yield.[10]

Use and Storage: The resulting suspension of sodium amide in liquid ammonia can be used

directly for subsequent synthetic steps.

Safety Precautions:

Water Reactivity: Sodium amide reacts violently and explosively with water, producing

ammonia and sodium hydroxide.[1][3] All equipment must be perfectly dry.

Air Sensitivity: When exposed to limited amounts of air and moisture, sodium amide can

form explosive peroxide compounds.[1] This is often indicated by the solid turning yellow or

brown.[1][11] Such discolored samples are an explosion risk and should be destroyed

immediately.
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Storage: If isolated, sodium amide must be stored in a tightly sealed container under an inert

atmosphere (e.g., nitrogen or argon).[1] It is safer to store and handle as a suspension in a

non-reactive hydrocarbon solvent like toluene or mineral oil.[11]

Destruction: To safely destroy residual or discolored sodium amide, suspend it in an inert

solvent like toluene and slowly add a dilute solution of ethanol or isopropanol with stirring

and cooling.[3][11]

Data Presentation
The following table summarizes the typical reaction parameters for the laboratory-scale

synthesis of sodium amide as described in the protocol.

Parameter Value / Description Source(s)

Reactants
Metallic Sodium, Liquid

Ammonia
[10]

Catalyst
Ferric Nitrate Hexahydrate

[Fe(NO₃)₃·9H₂O]
[10]

Example Scale
26 g Sodium, 500 mL Liquid

Ammonia, 0.3 g Catalyst
[10]

Temperature
approx. -33 °C (Boiling point of

ammonia)
[1][7]

Visual Endpoint
Disappearance of blue color,

formation of a gray suspension
[4][10]

Reaction Time

Dependent on the rate of

sodium addition; typically

under 6 hours

[11]

Yield Quantitative [10]

Visualizations
Experimental Workflow
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The following diagram illustrates the step-by-step workflow for the synthesis of sodium amide in

liquid ammonia.

Preparation

Reaction

Product

1. Assemble & Dry Apparatus

2. Cool Flask to -78 °C

3. Condense Liquid NH₃

4. Add Fe(NO₃)₃ Catalyst

5. Add Initial Na Piece (Blue Solution Forms)

6. Stir Until Blue Color Fades to Gray

7. Add Remaining Na in Portions

8. Stir for 15-30 min After Final Addition

9. Obtain Gray Suspension of NaNH₂
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Diagram 1. Step-by-step workflow for sodium amide synthesis.

Proposed Catalytic Pathway
This diagram outlines the proposed role of ferric nitrate as a catalyst precursor in the formation

of sodium amide.

Fe(NO₃)₃·9H₂O
(Catalyst Precursor)

Finely Divided Fe
(Active Catalyst)

  Reduction by Na

Na (metal)

2 Na + 2 NH₃

  Catalyzes

2 NaNH₂ + H₂

  Reaction

Click to download full resolution via product page

Diagram 2. Proposed role of iron in the catalytic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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